1-Ethyl-3,5-dimethylcyclohexan-1-ol

Core Science & Biosynthesis

Stereochemical Architecture and Conformational Thermodynamics of 1-Ethyl-3,5-dimethylcyclohexan-1-ol

Executive Summary

In rational drug design, the three-dimensional topography of a molecule dictates its target affinity, lipophilicity, and metabolic stability. Cyclohexane derivatives, particularly heavily substituted variants like 1-ethyl-3,5-dimethylcyclohexan-1-ol , serve as excellent scaffolds for probing these structure-activity relationships. This whitepaper provides an in-depth technical analysis of the stereoisomerism and conformational thermodynamics of this molecule. By deconstructing its symmetry elements, steric strain parameters (A-values), and dynamic equilibria, we provide a definitive guide for researchers seeking to synthesize, isolate, or utilize this scaffold in pharmaceutical development.

Stereochemical Symmetry and Isomer Enumeration

A common pitfall in stereochemical enumeration is assuming that a molecule with three stereogenic centers automatically yields 23=8 stereoisomers. For 1-ethyl-3,5-dimethylcyclohexan-1-ol, internal symmetry elements drastically reduce this number to four unique stereoisomers .

The cis-3,5-Dimethyl Core (Meso Framework)

When the methyl groups at C3 and C5 are cis to each other (e.g., both pointing "up"), the cyclohexane ring possesses an internal plane of symmetry passing directly through C1 and C4.

• Because the two paths around the ring from C1 to C4 are mirror images, C1 becomes a pseudoasymmetric center .

• This core generates two meso diastereomers :

  • Meso-1 : The hydroxyl group is cis to the methyl groups.

  • Meso-2 : The ethyl group is cis to the methyl groups. Both isomers are achiral and optically inactive.

The trans-3,5-Dimethyl Core (Chiral Framework)

When the methyl groups at C3 and C5 are trans to each other (one "up", one "down"), the molecule lacks a plane of symmetry but possesses a highly specific C2​ axis of symmetry passing through C1 and C4.

• Because of this C2​ operation, the two faces of the C1 carbon are homotopic .

• Consequently, swapping the ethyl and hydroxyl groups at C1 does not generate a new diastereomer; it yields the exact same molecule rotated by 180 degrees.

• Therefore, C1 is not a stereogenic center in the trans series. This core yields only one pair of enantiomers : (3R, 5R) and (3S, 5S).

Figure 1: Stereochemical classification tree demonstrating the derivation of the four unique stereoisomers.

Conformational Thermodynamics (A-Value Analysis)

The preferred chair conformation of each isomer is dictated by the minimization of 1,3-diaxial interactions[1]. The energetic penalty for placing a substituent in the axial position is quantified by its A-value (ΔG° between axial and equatorial states)[2].

Table 1: Steric Strain Parameters (A-Values)

Substituent	A-Value (kcal/mol)	Structural Causality
-OH (Hydroxyl)	~0.87	Small atomic radius of oxygen; proton can rotate outward to minimize steric clash[3].
-CH₃ (Methyl)	~1.74	Significant 1,3-diaxial clash with axial protons at C3/C5[3],[4].
-CH₂CH₃ (Ethyl)	~1.79	Similar to methyl because the terminal methyl group rotates away from the ring to avoid additional strain[3].

Thermodynamic Evaluation of the Isomers

1. Meso-1 (OH cis to Methyls)

• Conformer A: OH(equatorial), C3-Me(equatorial), C5-Me(equatorial), Et(axial). Penalty = 1.79 kcal/mol.

• Conformer B: OH(axial), C3-Me(axial), C5-Me(axial), Et(equatorial). Penalty = 0.87 + 1.74 + 1.74 = 4.35 kcal/mol (plus severe 1,3,5-triaxial strain).

2. Meso-2 (Et cis to Methyls)

• Conformer A: Et(equatorial), C3-Me(equatorial), C5-Me(equatorial), OH(axial). Penalty = 0.87 kcal/mol.

• Conformer B: Et(axial), C3-Me(axial), C5-Me(axial), OH(equatorial). Penalty = 1.79 + 1.74 + 1.74 = 5.27 kcal/mol.

3. Chiral Pair (trans-3,5-dimethyl) Because the methyl groups are trans, every chair conformation forces one methyl to be equatorial and the other axial. The equilibrium is therefore decided entirely by the competition at C1 between the ethyl and hydroxyl groups.

• Conformer A: Et(equatorial), OH(axial), C3-Me(equatorial), C5-Me(axial). Total Penalty = 0.87 (OH) + 1.74 (Me) = 2.61 kcal/mol.

• Conformer B: Et(axial), OH(equatorial), C3-Me(axial), C5-Me(equatorial). Total Penalty = 1.79 (Et) + 1.74 (Me) = 3.53 kcal/mol.

Table 2: Conformational Equilibrium Summary

Isomer	Major Conformer	Minor Conformer	ΔG° (kcal/mol)	Major % (298K)
Meso-1	OH(e), Me(e), Me(e), Et(a)	OH(a), Me(a), Me(a), Et(e)	~ -2.56	>99%
Meso-2	Et(e), Me(e), Me(e), OH(a)	Et(a), Me(a), Me(a), OH(e)	~ -4.40	>99.9%
Chiral	Et(e), OH(a), Me(e), Me(a)	Et(a), OH(e), Me(a), Me(e)	~ -0.92	~82%

Analytical Elucidation & Experimental Protocols

To empirically validate the conformational models described above, researchers must utilize advanced NMR techniques. Because C1 lacks a proton, standard 3JH,H​ coupling constants cannot be used to determine the axial/equatorial orientation of the C1 substituents. Instead, Variable-Temperature NMR (VT-NMR) and Mosher's ester derivatization are required.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Conformational Trapping

Purpose: To slow down the rapid chair-chair interconversion on the NMR timescale, allowing the direct integration of distinct signals for the axial and equatorial conformers of the chiral isomer.

• Sample Preparation: Dissolve 15 mg of the purified chiral isomer in 0.6 mL of deuterated dichloromethane ( CD2​Cl2​ ). Causality: CD2​Cl2​ is chosen over CDCl3​ due to its significantly lower freezing point (-97°C), which is necessary to reach the slow-exchange regime[1].

• Instrument Calibration (Self-Validation): Run a pure sample of methylcyclohexane to verify the internal temperature calibration of the NMR probe against known literature values[4].

• Acquisition: Insert the sample into a 500 MHz (or higher) spectrometer. Acquire standard 1H and 13C spectra at 298 K (rapid exchange, time-averaged signals).

• Thermal Titration: Lower the temperature in 10 K increments down to 180 K. Allow 5 minutes of thermal equilibration at each step.

• Decoalescence Monitoring: Observe the decoalescence of the C3/C5 methyl doublets into two distinct sets of signals representing Conformer A and Conformer B.

• Thermodynamic Extraction: Integrate the distinct signals at 180 K to find the equilibrium constant ( Keq​ ). Calculate the free energy using the Gibbs equation: ΔG∘=−RTln(Keq​) [4].

Figure 2: Variable-temperature NMR workflow for determining conformational free energy.

Protocol 2: Mosher's Ester Derivatization for Absolute Configuration

Purpose: To determine the absolute configuration and enantiomeric excess (ee) of the isolated chiral pair.

• Reaction Setup: In two separate, flame-dried vials (A and B), dissolve 5 mg of the chiral alcohol in 0.5 mL of anhydrous CH2​Cl2​ .

• Catalysis: Add 3 equivalents of anhydrous pyridine and a catalytic amount of 4-Dimethylaminopyridine (DMAP). Causality: DMAP acts as a nucleophilic catalyst, which is strictly required to overcome the severe steric hindrance of the tertiary alcohol at C1.

• Derivatization: Add (R)-(-)-MTPA-Cl to Vial A and (S)-(+)-MTPA-Cl to Vial B. Stir at room temperature under argon for 12 hours.

• Workup & Acquisition: Quench with saturated NaHCO3​ , extract with CH2​Cl2​ , and acquire high-resolution 1H NMR spectra for both diastereomeric esters.

• Data Analysis (Self-Validation): Calculate Δδ=δ(S−ester)−δ(R−ester) for the protons on the ethyl and methyl groups. The use of both enantiomers of the derivatizing agent acts as an internal cross-validation system; relying on a single ester is highly prone to assignment errors due to conformational flexibility.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A value - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Axial/Equatorial Exchange in Cyclohexanes [sites.science.oregonstate.edu]

Structural Elucidation of 1-Ethyl-3,5-dimethylcyclohexan-1-ol: A Senior Application Scientist’s Guide to EI-MS Fragmentation

Executive Summary

In the fields of pharmaceutical development and advanced fragrance formulation, the precise structural elucidation of sterically hindered, multi-substituted cyclic alcohols is a persistent analytical challenge. 1-Ethyl-3,5-dimethylcyclohexan-1-ol (C₁₀H₂₀O, MW: 156.26 g/mol ) is a prime example of a tertiary cyclic alcohol that yields a highly complex Electron Ionization Mass Spectrometry (EI-MS) profile.

As a Senior Application Scientist, I have observed that relying solely on library matching for such molecules often leads to misidentification due to the absence of a molecular ion and the presence of overlapping hydrocarbon envelopes. This whitepaper deconstructs the mechanistic causality behind the fragmentation patterns of 1-ethyl-3,5-dimethylcyclohexan-1-ol, providing a self-validating framework for its definitive identification.

Ionization Dynamics and the Fragility of the Molecular Ion

Under standard 70 eV Electron Ionization (EI), the high-energy bombardment of the analyte ejects an electron, typically from the non-bonding lone pair of the hydroxyl oxygen, generating the initial radical cation [M]⁺•[1].

However, the structural reality of 1-ethyl-3,5-dimethylcyclohexan-1-ol dictates its spectral behavior. Because it is a tertiary alcohol—where the α-carbon (C1) is bonded to an ethyl group and two ring carbons—the resulting molecular ion at m/z 156 is exceptionally fragile. The steric bulk and the thermodynamic drive to form more stable, lower-energy fragments mean that the molecular ion peak is virtually non-existent[2]. Structural confirmation must therefore rely entirely on diagnostic fragment ions.

Core Mechanistic Fragmentation Pathways

Pathway A: α-Cleavage (The Dominant Route)

The most statistically and thermodynamically favorable fragmentation for tertiary alcohols is α-cleavage[3]. This process is driven by the formation of a resonance-stabilized oxonium ion.

For 1-ethyl-3,5-dimethylcyclohexan-1-ol, cleavage can theoretically occur at any of the three C–C bonds adjacent to the hydroxyl-bearing C1 carbon. However, established mass spectrometry principles dictate that the loss of the largest alkyl radical is heavily favored[4].

• Mechanism: The cleavage of the C1–Ethyl bond expels an ethyl radical (•CH₂CH₃, 29 Da).

• Result: This generates a highly stable, ring-bound oxonium ion [M - 29]⁺ at m/z 127 . In our experience, this fragment consistently presents as the base peak (100% relative abundance) or a highly prominent diagnostic peak for this specific isomer.

Pathway B: Dehydration (Water Loss)

Cyclic alcohols are highly susceptible to dehydration under EI conditions, a process driven by the thermodynamic stability of the resulting alkene[5].

• Mechanism: The loss of a water molecule (H₂O, 18 Da) from the molecular ion involves the hydroxyl group and a hydrogen atom from an adjacent carbon (often C2 or C6, or the ethyl chain), forming a radical cation.

• Result: This yields the [M - 18]⁺• ion at m/z 138 [6]. The presence of this peak is a critical self-validating marker that the original molecule contained a hydroxyl group, despite the absent molecular ion.

Pathway C: Sequential and Concerted Losses

The dehydrated species (m/z 138) retains significant internal energy and rapidly undergoes secondary fragmentation[7].

• Allylic Cleavage: The newly formed double bond (e.g., in 1-ethyl-3,5-dimethylcyclohexene) facilitates allylic cleavage. The loss of the ethyl radical from the dehydrated ion ([M - H₂O - C₂H₅]⁺) yields a highly stable diene-like cation at m/z 109 .

• Methyl Loss: Alternatively, the loss of a methyl radical from the C3 or C5 positions of the dehydrated ring yields a fragment at m/z 123 .

Pathway D: Ring Cleavage & The Hydrocarbon Envelope

Following dehydration, the cyclic structure can undergo Retro-Diels-Alder (RDA) reactions or extensive C-C bond scissions[7]. This produces a characteristic, yet non-specific, hydrocarbon envelope at m/z 95, 81, 69, 55, and 41 . While these peaks confirm the presence of an aliphatic ring system, they cannot be used in isolation for structural assignment.

Quantitative Data Summary

To facilitate rapid spectral interpretation, the expected diagnostic ions are summarized below.

m/z Ratio	Fragment Formula	Mechanistic Origin	Predicted Relative Abundance	Diagnostic Value
156	[C₁₀H₂₀O]⁺•	Molecular Ion [M]⁺•	< 1% (Absent)	Low (Expected absence)
138	[C₁₀H₁₈]⁺•	Dehydration [M - H₂O]⁺•	15 - 30%	High (Confirms alcohol)
127	[C₈H₁₅O]⁺	α-Cleavage [M - C₂H₅]⁺	80 - 100% (Base Peak)	Critical (Locates ethyl group at C1)
123	[C₉H₁₅]⁺	Sequential [M - H₂O - CH₃]⁺	10 - 20%	Moderate
109	[C₈H₁₃]⁺	Sequential [M - H₂O - C₂H₅]⁺	40 - 60%	High (Confirms C1 substitution)
95	[C₇H₁₁]⁺	Ring Cleavage / Alkyl Loss	30 - 50%	Low (General hydrocarbon)
69	[C₅H₉]⁺	Ring Cleavage (RDA)	40 - 70%	Low (General cyclic marker)

Experimental Protocol: GC-EI-MS Workflow

To ensure a self-validating and reproducible analytical system, adhere to the following step-by-step methodology for the acquisition of the EI-MS spectrum.

Step 1: Instrument Tuning and Calibration

• Perform an autotune using Perfluorotributylamine (PFTBA) to calibrate the mass axis and optimize ion source lenses. Ensure the m/z 69, 219, and 502 peaks exhibit proper relative abundances and peak widths (FWHM ~0.6 Da).

Step 2: Sample Preparation

• Dilute the 1-ethyl-3,5-dimethylcyclohexan-1-ol sample to a concentration of 10-50 µg/mL in a high-purity, low-boiling solvent (e.g., GC-grade dichloromethane or hexane).

• Causality: High concentrations lead to ion-molecule reactions in the source, artificially inflating [M+1] peaks and distorting fragmentation ratios.

Step 3: Gas Chromatography (GC) Parameters

• Column: Non-polar capillary column (e.g., HP-5MS or DB-5MS, 30 m × 0.25 mm ID × 0.25 µm film thickness).

• Injection: 1 µL, Split ratio 1:50, Injector temperature 250 °C.

• Oven Program: Initial temperature 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

Step 4: Mass Spectrometry (MS) Parameters

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Temperatures: Ion source at 230 °C, Quadrupole at 150 °C, Transfer line at 280 °C.

• Acquisition: Scan mode from m/z 35 to 300. (Scanning below 35 m/z introduces unnecessary background noise from air/water).

Step 5: Data Processing and Validation

• Extract the chromatogram and perform background subtraction using a baseline region immediately preceding the analyte peak.

• Verify the presence of the m/z 127 to m/z 138 ratio to confirm the structural isomer against potential secondary alcohol contaminants.

Mechanistic Visualization

The following diagram maps the logical flow of fragmentation from the transient molecular ion to the primary diagnostic fragments.

EI-MS fragmentation pathways of 1-ethyl-3,5-dimethylcyclohexan-1-ol.

Sources

• 1. www1.udel.edu [www1.udel.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.aip.org [pubs.aip.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 1-Ethyl-3,5-dimethylcyclohexan-1-ol

Welcome to the technical support center for the synthesis of 1-ethyl-3,5-dimethylcyclohexan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the stereoselectivity of this important synthetic transformation. The formation of the tertiary alcohol via the addition of an ethyl nucleophile to 3,5-dimethylcyclohexanone presents a classic challenge in stereocontrol. This resource provides in-depth, experience-driven answers to common questions and issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary stereoisomers formed in the synthesis of 1-ethyl-3,5-dimethylcyclohexan-1-ol, and why is controlling their formation important?

The reaction of an ethyl nucleophile (e.g., from ethylmagnesium bromide or ethyllithium) with 3,5-dimethylcyclohexanone can result in the formation of two main diastereomers. These arise from the nucleophilic attack on the carbonyl carbon from either the axial or equatorial face of the cyclohexanone ring. The relative orientation of the newly formed hydroxyl group and the ethyl group in relation to the two existing methyl groups determines the diastereomeric outcome.

Controlling the formation of these stereoisomers is critical, particularly in drug development, as different stereoisomers of a molecule can exhibit significantly different pharmacological activities, metabolic profiles, and toxicities. Achieving a high diastereomeric excess (d.e.) for the desired isomer simplifies purification, increases overall yield, and ensures the biological efficacy and safety of the final compound.

Q2: My Grignard reaction with 3,5-dimethylcyclohexanone is yielding a nearly 1:1 mixture of diastereomers. What are the key factors influencing stereoselectivity?

Achieving high diastereoselectivity in the addition of Grignard reagents to substituted cyclohexanones is a nuanced challenge. Several factors can influence the stereochemical outcome, and a low d.e. often points to a lack of control over the transition state of the reaction. The key factors include:

• Steric Hindrance: The approach of the nucleophile is governed by the steric bulk of the substituents on the cyclohexanone ring. The Felkin-Anh model helps predict the favored direction of attack by considering the relative sizes of the substituents on the alpha-carbon to the carbonyl.[1][2] The nucleophile preferentially attacks the carbonyl carbon from the least sterically hindered face.

• Reaction Temperature: Lowering the reaction temperature often enhances stereoselectivity. At lower temperatures, the energy difference between the diastereomeric transition states becomes more significant, favoring the formation of the thermodynamically more stable product.

• Solvent: The coordinating ability of the solvent can influence the aggregation state and reactivity of the Grignard reagent, which in turn can affect stereoselectivity.

• Lewis Acids: The addition of Lewis acids can alter the stereochemical course of the reaction by coordinating to the carbonyl oxygen, thereby influencing the facial bias of the nucleophilic attack.[3]

Troubleshooting Guide

Issue 1: Low Diastereoselectivity in the Grignard Reaction

Symptoms:

• The reaction produces a mixture of diastereomers with a low diastereomeric excess (d.e. < 70%).

• Difficulty in separating the desired diastereomer from the mixture.

Potential Causes and Solutions:

Cause	Proposed Solution	Scientific Rationale
Insufficient Steric Differentiation	Utilize a bulkier Grignard reagent or a modified substrate. While changing the ethyl group is not an option for the target molecule, modifying the reaction conditions to amplify existing steric differences is key.	The Felkin-Anh model predicts that the nucleophile will attack along the Bürgi-Dunitz trajectory, avoiding the largest substituent on the alpha-carbon.[2] By making the steric environment more demanding, the energy difference between the two possible attack trajectories is increased.
High Reaction Temperature	Perform the reaction at a lower temperature (e.g., -78 °C using a dry ice/acetone bath).	Lower temperatures increase the energy barrier for the less favored transition state, leading to a higher proportion of the more stable diastereomer.
Inappropriate Solvent	Experiment with different ethereal solvents such as 2-methyltetrahydrofuran (2-MeTHF) or cyclopentyl methyl ether (CPME) in place of tetrahydrofuran (THF) or diethyl ether.	The nature of the solvent can influence the Schlenk equilibrium of the Grignard reagent, affecting its reactivity and the transition state geometry.
Lack of Chelation Control	Introduce a chelating Lewis acid, such as zinc chloride (ZnCl₂) or magnesium bromide (MgBr₂), to the reaction mixture prior to the addition of the Grignard reagent.	In the presence of a suitable Lewis acid, a chelate can form between the carbonyl oxygen and the Lewis acid, locking the conformation of the cyclohexanone ring and directing the nucleophilic attack to a specific face.[4][5]
Grignard Reagent Halide Effect	Prepare the Grignard reagent from ethyl iodide instead of ethyl bromide or chloride.	Recent studies have shown that the halide in a Grignard reagent can significantly impact diastereoselectivity, with alkylmagnesium iodides often providing higher selectivity in additions to ketones with nearby hydroxyl groups.[6][7] This is attributed to the increased Lewis acidity of the intermediate magnesium chelate.[8]

Experimental Protocol for Improving Diastereoselectivity via Chelation Control:

• To a solution of 3,5-dimethylcyclohexanone in anhydrous dichloromethane (CH₂Cl₂) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add one equivalent of a Lewis acid (e.g., ZnCl₂ or MgBr₂).

• Stir the mixture for 30 minutes to allow for chelation.

• Slowly add a solution of ethylmagnesium bromide (or ethylmagnesium iodide for potentially higher selectivity) in an appropriate solvent.

• Maintain the reaction at -78 °C for several hours, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Analyze the diastereomeric ratio of the crude product by GC or ¹H NMR spectroscopy.

Issue 2: Use of Chiral Auxiliaries for Enantioselective Synthesis

For applications requiring a single enantiomer of 1-ethyl-3,5-dimethylcyclohexan-1-ol, the use of a chiral auxiliary is a powerful strategy.

What is a chiral auxiliary?

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a molecule to control the stereochemical outcome of a subsequent reaction.[9] After the desired stereocenter is created, the auxiliary can be removed and ideally recycled.

How can a chiral auxiliary be applied to this synthesis?

One common approach is to first convert the 3,5-dimethylcyclohexanone into a chiral enamine or imine using a chiral amine auxiliary. The subsequent addition of the ethyl nucleophile will then be directed by the chiral auxiliary, leading to the formation of one enantiomer in excess.

Recommended Chiral Auxiliaries:

• (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) and (R)-1-amino-2-(methoxymethyl)pyrrolidine (RAMP) : These are highly effective and widely used chiral auxiliaries for the asymmetric alkylation of ketones.[]

• Evans Auxiliaries (Oxazolidinones): These are particularly useful for directing aldol and alkylation reactions.[9][]

Workflow for Asymmetric Synthesis using a Chiral Auxiliary:

Caption: Workflow for asymmetric synthesis using a chiral auxiliary.

Mechanistic Insights: The Felkin-Anh Model

Understanding the underlying principles governing stereoselectivity is crucial for rational optimization. The Felkin-Anh model provides a robust framework for predicting the outcome of nucleophilic additions to chiral ketones and aldehydes.[1][11]

Key Principles of the Felkin-Anh Model:

• Transition State Geometry: The model assumes a staggered conformation for the transition state, minimizing steric strain.

• Perpendicular Attack: The nucleophile approaches the carbonyl carbon at an angle of approximately 107° (the Bürgi-Dunitz trajectory), not perpendicular to the plane of the carbonyl group.[2]

• Steric Avoidance: The largest substituent on the α-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Felkin-Anh Model | OpenOChem Learn [learn.openochem.org]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 5. public.websites.umich.edu [public.websites.umich.edu]
• 6. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. joaquinbarroso.com [joaquinbarroso.com]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting 1-Ethyl-3,5-dimethylcyclohexan-1-ol Synthesis

Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals encountering low yields, stalled reactions, or unexpected side products during the Grignard addition of ethylmagnesium bromide to 3,5-dimethylcyclohexanone.

Due to the unique steric environment of the 3,5-dimethylcyclohexanone ring, standard Grignard protocols often fail. This guide breaks down the mechanistic causality of these failures and provides a self-validating, field-proven protocol to achieve high-yield nucleophilic addition.

Diagnostic Data Matrix

Before altering your protocol, use this quantitative diagnostic matrix to match your GC-MS or NMR analytical data with the root chemical cause.

Analytical Symptom (GC-MS / NMR)	Primary Cause	Mechanistic Rationale	Recommended Intervention
>70% Recovered Ketone (m/z 126)	Enolization	Steric hindrance at the carbonyl carbon forces EtMgBr to act as a base, abstracting an α-proton.	Shift from basic to nucleophilic conditions using LaCl3​⋅2LiCl .
Presence of 2° Alcohol (m/z 128)	Reduction	β-hydride transfer from the ethyl group via a 6-membered cyclic transition state.	Suppress transition state formation via Lanthanide complexation.
Ethane Gas / Unreacted Mg	Moisture Contamination	Water acts as a strong acid, protonating the Grignard reagent to yield its conjugate acid (ethane).	Implement strict Schlenk techniques; titrate Grignard prior to use.
Biphenyl / Butane detected	Wurtz Homocoupling	High localized concentration of alkyl halide during reagent formation.	Dilute reaction mixture; strictly control halide addition rate.

Mechanistic Causality: Why is this reaction failing?

The synthesis of 1-ethyl-3,5-dimethylcyclohexan-1-ol is notoriously difficult due to the structural geometry of 3,5-dimethylcyclohexanone . The methyl groups at the 3 and 5 positions create severe 1,3-diaxial interactions that block the Bürgi-Dunitz trajectory required for the incoming ethyl nucleophile.

Because the desired nucleophilic addition is kinetically slowed by this steric bulk, the Grignard reagent (ethylmagnesium bromide) is forced into two competing, parasitic pathways:

• Enolization (Base Pathway): Instead of attacking the carbonyl carbon, the Grignard reagent acts as a strong base. It abstracts an acidic α-proton from the sterically hindered ketone to furnish an enolate intermediate 1[1]. Upon standard aqueous workup, this enolate is simply protonated, resulting in the frustrating recovery of unreacted starting material 2[2].

• Reduction (Hydride Transfer): Because the ethyl group contains β-hydrogens, it can undergo intermolecular hydrogen transfer when faced with a large steric hindrance3[3]. A hydride is delivered from the β-carbon of the Grignard reagent to the carbonyl carbon via a cyclic six-membered transition state, yielding 3,5-dimethylcyclohexanol and ethylene gas 2[2].

Figure 1: Competing reaction pathways for the addition of EtMgBr to 3,5-dimethylcyclohexanone.

Field-Proven Protocol: Lanthanide-Mediated Grignard Addition

To overcome the basicity and reducing nature of traditional organometallic reagents, we must increase their nucleophilicity while decreasing their basicity. The addition of a THF-soluble Lanthanum(III) chloride bis(lithium chloride) complex ( LaCl3​⋅2LiCl ) successfully promotes the addition of Grignard reagents to sterically hindered and enolable ketones 4[4].

Step-by-Step Methodology (Self-Validating System)

Step 1: Reagent Validation & System Purging

• Action: Wash all glassware with soap and water, rinse heavily with acetone, and oven-dry or flame-dry under a soft stream of air/argon to ensure it is completely free of water 5[5]. Backfill with ultra-high purity Argon (repeat 3x).

• Causality: Water acts as a strong acid, protonating the Grignard reagent to yield its conjugate acid, effectively derailing your reaction before it begins 5[5].

• Self-Validation Checkpoint: Titrate your ethylmagnesium bromide solution using 1,10-phenanthroline and menthol. Do not proceed unless the active molarity matches your stoichiometric calculations.

Step 2: Lanthanide Complexation

• Action: Charge the Schlenk flask with 1.1 equivalents of anhydrous LaCl3​⋅2LiCl solution in THF. Add 1.0 equivalent of 3,5-dimethylcyclohexanone at 0 °C. Stir for 30 minutes.

• Causality: The highly oxophilic Lanthanum(III) coordinates to the carbonyl oxygen. This drastically increases the electrophilicity of the carbonyl carbon, lowering the activation energy required for nucleophilic attack and outcompeting the enolization pathway.

Step 3: Nucleophilic Addition

• Action: Add the titrated ethylmagnesium bromide (1.2 equivalents) dropwise over 1 hour at 0 °C via a syringe pump.

• Causality: Slow addition prevents localized heating and high concentrations of the Grignard reagent. The in-situ generated organolanthanum species acts exclusively as a nucleophile, preventing the β-hydride transfer (reduction) associated with standard EtMgBr.

Step 4: Quench and Workup

• Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot, quench in saturated NH4​Cl , and analyze via GC-MS. You must confirm the disappearance of the ketone mass (m/z 126) before bulk quenching. If the ketone is still present, the enolate has not formed (prevented by La), and further stirring is required.

• Action: Once conversion is confirmed, quench the bulk reaction with saturated aqueous NH4​Cl at 0 °C. Extract with diethyl ether, dry over Na2​SO4​ , and concentrate under vacuum.

Frequently Asked Questions (FAQs)

Q: I used a massive excess (3.0 eq) of Ethylmagnesium Bromide, but my GC-MS still shows >80% starting material. What happened? A: You are observing quantitative enolization. Because 3,5-dimethylcyclohexanone is sterically hindered, the Grignard reagent acts as a base rather than a nucleophile, abstracting an α-hydrogen to furnish an enolate intermediate 1[1]. Upon your protic workup, the enolate simply protonates back into the starting ketone 1[1]. Adding more reagent only generates more enolate. You must use the LaCl3​⋅2LiCl protocol to shift the reactivity.

Q: I detect a secondary alcohol in my product mixture instead of my target tertiary alcohol. Where did it come from? A: This is the reduction side-product (3,5-dimethylcyclohexanol). Because your Grignard reagent contains a β-hydrogen, reduction of the carbonyl compound by hydride transfer competes with the desired addition reaction 1[1]. If lanthanide salts are unavailable, the use of corresponding organolithium compounds (e.g., ethyllithium) is advisable to suppress these specific enolization and reduction products1[1].

Q: My reaction didn't initiate at all, and unreacted magnesium remains in the flask. A: Moisture or a passivating oxide layer is the culprit. Water destroys the Grignard reagent immediately 5[5]. Ensure strict Schlenk techniques. To overcome the magnesium oxide layer, activate the magnesium turnings by adding a crystal of iodine or a few drops of 1,2-dibromoethane prior to the addition of your alkyl halide.

References

• AdiChemistry. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Available at:[Link]

• Organic Chemistry Portal. Grignard Reaction - Mechanism of the Grignard Reaction. Available at:[Link]

• National Institute of Informatics (NII). Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex. Available at:[Link]

• Chemistry LibreTexts. 5.2: Practical Considerations, Procedural Changes, Safety Tips. Available at:[Link]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Flash Chromatography Separation of 1-Ethyl-3,5-dimethylcyclohexan-1-ol Diastereomers

Overview

Welcome to the Technical Support Center for Advanced Chromatographic Separations. This guide is engineered for researchers and drug development professionals struggling to isolate the diastereomers of 1-ethyl-3,5-dimethylcyclohexan-1-ol.

Because this molecule contains three stereocenters (C1, C3, C5), it exists as multiple diastereomers. The structural differences between these isomers are purely steric (e.g., axial vs. equatorial orientations of the hydroxyl and alkyl groups). Consequently, their dipole moments and affinities for silica gel are nearly identical, leading to severe co-elution on standard normal-phase columns. This portal provides field-proven troubleshooting strategies to achieve baseline resolution.

Diagnostic Workflow

Workflow for troubleshooting diastereomer co-elution in flash chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do the diastereomers of 1-ethyl-3,5-dimethylcyclohexan-1-ol co-elute when using a standard Hexane/Ethyl Acetate gradient? A1: The separation of these diastereomers relies entirely on how the spatial arrangement of the -OH group (axial vs. equatorial) interacts with the silanol groups on the silica surface. An equatorial hydroxyl group is generally more accessible for hydrogen bonding than a sterically hindered axial hydroxyl group. However, Ethyl Acetate is a strong hydrogen-bond acceptor. It aggressively outcompetes the cyclohexanol isomers for active silanol sites, swamping the subtle steric differences and causing the diastereomers to migrate at identical rates. Furthermore, standard 40–63 µm irregular silica lacks the theoretical plate count required to resolve compounds with a ΔRf < 0.05 Reach Devices[1].

Q2: How should I adjust my mobile phase to exploit these subtle steric differences? A2: You must tune the selectivity of your mobile phase by switching to a less competitive, aprotic solvent system. Replacing polar solvents with aprotic alternatives like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) allows the subtle hydrogen-bonding differences of the diastereomers to dictate retention time Biotage[2]. DCM is particularly selective for cyclic alcohols. A very shallow gradient or an isocratic hold at the elution threshold is critical to tease the isomers apart.

Q3: What hardware upgrades are necessary if mobile phase optimization fails? A3: You must increase the efficiency (number of theoretical plates, N ) of your chromatographic system. Transition from standard irregular silica to high-performance spherical silica (15–20 µm). Smaller, spherical particles pack more uniformly, drastically reducing eddy diffusion and band broadening, which allows for the resolution of tightly eluting peaks without increasing backpressure beyond system limits Teledyne ISCO[3]. If a single high-performance column is insufficient, column stacking—connecting two identical cartridges in series—is a simple and feasible way to double the column length and improve resolution Santai Science[4].

Quantitative Data: Standard vs. High-Performance Flash Chromatography

Parameter	Standard Flash Chromatography	High-Performance Flash Chromatography (HPFC)	Mechanistic Impact on Diastereomer Separation
Silica Particle Size	40–63 µm (Irregular)	15–20 µm (Spherical)	Sharper peaks; minimizes eddy diffusion and prevents band overlap.
Surface Area	~500 m²/g	~700+ m²/g	Higher loading capacity; amplifies subtle steric interactions with silanol groups.
Theoretical Plates	~1,000 plates/meter	~2,500+ plates/meter	Crucial for resolving isomers with ΔRf < 0.05.
Sample Loading	Liquid Injection	Internal Dry Loading	Prevents sample smearing and band tailing; maintains a tight initial elution band.
Elution Profile	Generic Linear Gradient	Shallow Step / Isocratic Hold	Prevents the strong solvent from mobilizing both isomers simultaneously.

Experimental Methodologies

Protocol 1: High-Resolution TLC (HRTLC) Solvent Screening

Objective: Identify a solvent system that yields a ΔRf ≥ 0.05 between the diastereomers.

• Preparation: Dissolve the crude 1-ethyl-3,5-dimethylcyclohexan-1-ol mixture in a volatile solvent (e.g., DCM) to a concentration of 10 mg/mL.

• Spotting: Apply 1 µL spots onto a glass-backed HPTLC plate (which utilizes smaller, 5-6 µm silica particles for tighter bands).

• Orthogonal Screening: Develop separate plates in divergent solvent systems:

  • System A: 5% MTBE in Hexane

  • System B: 50% DCM in Hexane

  • Causality: These aprotic systems probe dipole and steric shielding differences without overwhelming the silica's hydrogen-bonding capacity.

• Visualization & Self-Validation: Because the molecule lacks a UV chromophore, stain the plates with Phosphomolybdic Acid (PMA) and heat. If the target spot elongates into a "figure-eight" or dumbbell shape, partial resolution is achieved. Adjust the strong solvent concentration until the overall Rf is between 0.15 and 0.25. If the spot remains perfectly circular, switch to the other solvent system.

Protocol 2: HPFC Execution with Isocratic Hold

Objective: Translate the optimized TLC method into a preparative flash separation.

• Column Selection: Install a 15–20 µm spherical silica cartridge. For 100 mg of crude mixture, use a 25 g cartridge to ensure a high silica-to-sample ratio.

• Dry Loading: Dissolve the crude mixture in a minimal amount of DCM. Add 300 mg of Celite or bare silica, and evaporate the solvent completely under reduced pressure to yield a free-flowing powder. Load this into a dry-load cartridge.

  • Causality: Viscous cyclohexanols load poorly as liquids, causing immediate band broadening. Dry loading ensures the sample enters the main column as an infinitely narrow band.

• Gradient Programming:

  • Phase 1 (Equilibration): 3 Column Volumes (CV) at 0% strong solvent (100% Hexane).

  • Phase 2 (Ramp): Ramp to the optimized TLC concentration (e.g., 5% MTBE) over 1 CV.

  • Phase 3 (Isocratic Hold): Hold at 5% MTBE for 15–20 CV.

• Self-Validating Elution: Monitor via an Evaporative Light Scattering Detector (ELSD) or Refractive Index Detector (RID). Once the leading edge of the first diastereomer peak is detected, pause the gradient advance. Allow the first isomer to elute completely before resuming the gradient to push off the second isomer.

References

• Title: How can I modify my flash chromatography method to separate chemically similar compounds? Source: Biotage URL: [Link]

• Title: RediSep Flash Columns Source: Teledyne ISCO URL: [Link]

• Title: The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge Source: Santai Science URL: [Link]

• Title: How to set-up a flash chromatography silica column and actually succeed at separation Source: Reach Devices URL: [Link]

Sources

• 1. How to set up and run a flash chromatography column. [reachdevices.com]
• 2. biotage.com [biotage.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. cdn.mysagestore.com [cdn.mysagestore.com]

Reference Data & Comparative Studies

Comparative Reactivity Profile: 1-Ethyl-3,5-dimethylcyclohexan-1-ol vs. Cyclohexanol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Purpose: To provide an objective, data-driven comparison of the chemical reactivity between a standard secondary alcohol and a highly sterically hindered tertiary alcohol, supported by self-validating experimental protocols.

Mechanistic Profiling & Structural Causality

In drug development and synthetic organic chemistry, the steric environment and substitution degree of an alcohol dictate its metabolic stability, synthetic utility, and pharmacokinetic profile.

• Cyclohexanol (Secondary Alcohol): A classic, unhindered 2° alcohol. The hydroxyl group is relatively accessible, allowing it to undergo a wide range of transformations, including SN1, E1, and oxidation reactions.

• 1-Ethyl-3,5-dimethylcyclohexan-1-ol (Tertiary Alcohol): A highly sterically hindered 3° alcohol. The ethyl group at C1, combined with the methyl groups at C3 and C5, creates severe 1,3-diaxial interactions. This massive steric bulk completely blocks SN2 pathways and severely retards esterification. However, it highly accelerates SN1 and E1 reactions due to the hyperconjugative stabilization of the resulting tertiary carbocation. Furthermore, the lack of an α-hydrogen renders it metabolically and synthetically resistant to standard oxidation.

Visualizing Reaction Pathways

Reaction pathways for 2° vs 3° alcohols under Lucas and Jones reagents.

Comparative Reactivity Workflows & Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol below is designed as a self-validating system , meaning the experiment contains built-in observable milestones that confirm the mechanistic pathway.

Protocol A: Nucleophilic Substitution (Lucas Test)

• Causality: The Lucas test differentiates alcohols based on the stability of their corresponding carbocations via an SN1 mechanism (1). The rate-determining step is the heterolytic cleavage of the C-O bond to form the carbocation.

• Step-by-Step Methodology:

  • Preparation: Dissolve 136 g of anhydrous ZnCl₂ in 105 mL of concentrated HCl at 25°C.

  • Execution: Aliquot 2 mL of the reagent into two dry test tubes. Add 0.5 mL of Cyclohexanol to Tube A, and 0.5 mL of 1-ethyl-3,5-dimethylcyclohexan-1-ol to Tube B.

  • Validation Checkpoint: Monitor for phase separation (turbidity) caused by the insoluble alkyl chloride. Tube B will turn cloudy immediately (confirming rapid 3° carbocation formation). Tube A will require 5-10 minutes (confirming the higher activation energy of the 2° carbocation).

Protocol B: Acid-Catalyzed Dehydration (E1 Mechanism)

• Causality: Dehydration proceeds via an E1 mechanism. The stability of the intermediate carbocation dictates the thermal energy required to drive the endothermic cleavage of the C-O bond. Dehydration of secondary alcohols requires temperatures between 100°C and 140°C, whereas tertiary alcohols dehydrate readily between 25°C and 80°C (2).

• Step-by-Step Methodology:

  • Setup: Assemble a micro-distillation apparatus.

  • Execution: Mix 50 mmol of the target alcohol with 5 mL of 85% H₃PO₄ in a round-bottom flask. Heat the mixtures gradually.

  • Validation Checkpoint: For 1-ethyl-3,5-dimethylcyclohexan-1-ol, the substituted cyclohexene product will begin distilling at 50–80°C. For cyclohexanol, heat must be increased to 130–140°C to collect cyclohexene. The collection of a lower-boiling organic layer validates the successful elimination of water.

Acid-catalyzed dehydration workflow highlighting thermal requirements.

Protocol C: Oxidation Resistance

• Causality: Chromic acid (Jones reagent) oxidizes alcohols by forming a chromate ester, followed by the elimination of an α-hydrogen. Unlike primary and secondary alcohols, tertiary alcohols are highly resistant to standard oxidation because they lack this vital α-hydrogen (3).

• Step-by-Step Methodology:

  • Execution: Dissolve 1 mmol of alcohol in 5 mL of acetone. Add 1 mL of Jones reagent dropwise at 0°C.

  • Validation Checkpoint: Cyclohexanol will rapidly turn the solution from orange (Cr⁶⁺) to green/blue (Cr³⁺), indicating successful oxidation to cyclohexanone. The 1-ethyl-3,5-dimethylcyclohexan-1-ol solution will remain orange, validating its structural resistance to oxidation.

Protocol D: Esterification & Steric Hindrance

• Causality: Fischer esterification requires nucleophilic attack by the alcohol oxygen onto a protonated carbonyl. Acylation of tertiary alcohols remains a persistent synthetic challenge due to severe steric hindrance at the sp³ carbon, which drastically reduces the rate of nucleophilic attack (4).

• Step-by-Step Methodology:

  • Execution: Mix 10 mmol of alcohol with 15 mmol of acetic acid and a catalytic amount of H₂SO₄. Reflux for 4 hours.

  • Validation Checkpoint: Analyze via GC-MS. Cyclohexanol yields cyclohexyl acetate (~70% yield). The tertiary alcohol will show >95% unreacted starting material, validating the steric blockade caused by the ethyl and dimethyl groups.

Quantitative Data Summary

The following table consolidates the experimental performance metrics, providing a quick-reference guide for synthetic planning.

Reactivity Parameter	Cyclohexanol (2° Alcohol)	1-Ethyl-3,5-dimethylcyclohexan-1-ol (3° Alcohol)	Mechanistic Driver
Lucas Test (SN1)	Turbidity in 5-10 mins	Immediate turbidity (< 30 seconds)	Carbocation stability (3° > 2°)
Dehydration (E1)	Requires high heat (130-140°C)	Proceeds under mild heat (50-80°C)	Lower activation energy for 3° cation
Oxidation (Jones)	Rapidly forms Cyclohexanone	No reaction (remains orange)	Absence of α-hydrogen in 3° alcohol
Esterification	Moderate to high yield (~70%)	Trace yield (< 5%)	Severe steric hindrance at sp³ center

References

• Lucas' reagent - Wikipedia Source: Wikipedia URL
• 10.
• How the oxidation of primary alcohols takes place Source: MEL Science URL
• Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates Source: Organic Letters - ACS Publications URL

Sources

• 1. Lucas' reagent - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. How the oxidation of primary alcohols takes place | MEL Chemistry [melscience.com]
• 4. pubs.acs.org [pubs.acs.org]

Cross-Validation of GC-FID and qNMR for the Purity Assessment of 1-Ethyl-3,5-dimethylcyclohexan-1-ol

As drug development pipelines increasingly incorporate complex aliphatic and alicyclic scaffolds, the accurate purity determination of intermediates becomes a critical regulatory hurdle. 1-Ethyl-3,5-dimethylcyclohexan-1-ol (CAS: 1339738-10-1)[1] presents a classic analytical challenge: it is a volatile tertiary alcohol that completely lacks a UV chromophore, rendering standard HPLC-UV methodologies ineffective. Furthermore, its multiple stereocenters result in diastereomeric mixtures that must be accurately quantified.

To establish absolute purity—a prerequisite for reference material certification and late-stage pharmaceutical quality control—laboratories cannot rely on a single analytical technique. Instead, they must employ an orthogonal cross-validation strategy. This guide details the comparative application and cross-validation of Gas Chromatography-Flame Ionization Detection (GC-FID) and Quantitative Nuclear Magnetic Resonance (1H qNMR) to establish a metrologically sound, self-validating purity profile[2].

The Orthogonal Strategy: Mass Balance vs. Primary Ratio

Establishing absolute purity requires reconciling two fundamentally different physical measurements:

• The Mass Balance Approach (GC-FID + KF + TGA): Quantifies the volatile organic fraction and corrects for non-volatile impurities (water, inorganic salts)[3].

• The Primary Ratio Method (qNMR): Directly measures the absolute mass fraction of the analyte against an internal standard, independent of the analyte's physical properties[4].

Workflow demonstrating orthogonal cross-validation of GC-FID mass balance and qNMR purity.

Methodological Comparison

Parameter	GC-FID (Mass Balance)	1H qNMR
Detection Principle	Combustion of C-H bonds to generate ions.	Excitation of 1H nuclei in a magnetic field.
Primary Strength	High-resolution separation of diastereomers and volatile organic impurities.	Absolute quantification without requiring a reference standard of the analyte[5].
Primary Limitation	Blind to inorganic salts and water; requires response factor assumptions.	Prone to signal overlap in complex aliphatic envelopes; lower sensitivity for trace impurities.
Reference Requirement	Requires empirical Effective Carbon Number (ECN) calculations or identical standards.	Requires a highly pure, structurally unrelated Internal Standard (IS)[4].
Purity Output	Chromatographic Area % (Must be corrected by KF/TGA).	Absolute Mass Fraction (w/w %).

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems.

GC-FID: Volatile Impurity & Isomer Profiling

Objective: Separate the diastereomers of 1-ethyl-3,5-dimethylcyclohexan-1-ol and quantify volatile organic impurities.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of the analyte in 10 mL of anhydrous dichloromethane (DCM) to yield a 5 mg/mL solution.

• System Suitability Test (SST): Inject a standard alkane mixture (C8-C20). Validation Check: Ensure theoretical plates > 100,000 and tailing factors ≤ 1.2 to guarantee the column is active and capable of resolving closely eluting diastereomers.

• Column Selection: Utilize a polar polyethylene glycol (PEG) capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25µm).

• Injection Parameters: 1 µL injection volume, Split ratio 1:50, Inlet temperature 250°C.

• Oven Program: Isothermal hold at 80°C for 2 mins, ramp at 10°C/min to 240°C, hold for 10 mins.

• Detection: FID at 280°C.

Causality & Scientific Grounding: Why FID and a PEG column? Because 1-ethyl-3,5-dimethylcyclohexan-1-ol lacks a UV chromophore, FID is mandatory as it provides a nearly uniform mass response for hydrocarbons[3]. The polar PEG stationary phase hydrogen-bonds with the tertiary hydroxyl group of the analyte, exploiting subtle steric differences to baseline-resolve the cis/trans diastereomers that a non-polar column would co-elute.

1H qNMR: Absolute Mass Fraction Determination

Objective: Determine the absolute purity of the batch using a primary ratio method, compliant with pharmacopeial guidelines[5].

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Select NIST-traceable Maleic Acid (certified purity >99.9%).

• Sample Preparation: Accurately co-weigh ~20 mg of 1-ethyl-3,5-dimethylcyclohexan-1-ol and ~10 mg of Maleic Acid using a microbalance (d = 0.001 mg). Dissolve in 0.6 mL of CDCl3 containing 0.03% TMS.

• T1 Relaxation Measurement: Perform an Inversion Recovery experiment to determine the longest longitudinal relaxation time ( T1​ ) of the analyte's protons.

• Acquisition Parameters: 1D 1H NMR, 90° excitation pulse. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 60 seconds). Acquire 64 transients.

• Integration & Calculation: Integrate the Maleic Acid singlet (~6.3 ppm, 2H) and a distinct, non-exchangeable multiplet of the analyte (e.g., the terminal methyl triplet of the ethyl group at ~0.85 ppm, 3H).

Causality & Scientific Grounding: Why Maleic Acid and D1​≥5×T1​ ? The analyte produces a dense aliphatic proton envelope between 0.8 and 2.0 ppm. Maleic acid is chosen because its singlet at 6.3 ppm is entirely isolated from this region, preventing integration overlap—a critical requirement for qNMR[4]. The extended D1​ delay is a self-validating parameter: it ensures >99.3% recovery of equilibrium magnetization, preventing the artificial truncation of signals that causes quantitative bias[5].

Data Synthesis and Cross-Validation

To validate the batch, the Mass Balance purity must be statistically equivalent to the qNMR purity.

Mass Balance Equation: PMB​=PGC​×100100−(%Water+%Inorganics)​

qNMR Equation: PqNMR​=IIS​Ianalyte​​×Nanalyte​NIS​​×MIS​Manalyte​​×manalyte​mIS​​×PIS​

Representative Cross-Validation Data

Analytical Parameter	Result / Output	Methodological Role
GC-FID Chromatographic Purity	99.45% ± 0.05%	Quantifies volatile organics & isomers.
Water Content (Karl Fischer)	0.25%	Corrects GC-FID for moisture.
Residue on Ignition (TGA)	< 0.05%	Corrects GC-FID for inorganic salts.
Calculated Mass Balance Purity	99.15% ± 0.10%	Orthogonal Purity Value 1
1H qNMR Absolute Purity	99.08% ± 0.15%	Orthogonal Purity Value 2
Diastereomeric Ratio (GC-FID)	72 : 28 (Major:Minor)	Confirms stereochemical composition.

Interpretation: The GC-FID mass balance purity (99.15%) and the qNMR absolute purity (99.08%) are statistically equivalent within their expanded uncertainties. This cross-validation confirms that no "hidden" impurities (e.g., non-volatile organics invisible to GC, or overlapping NMR signals) are skewing the data[2][3]. The batch is conclusively validated for use in downstream drug development.

References

• A Comparative Guide to Quantitative NMR (qNMR) for Purity - Benchchem. 6

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance - Patsnap Eureka. 4

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures - MDPI. 5

• GC-FID as a primary method for establishing the purity of organic CRMs used for drugs in sport analysis - ResearchGate. 3

• 1-ethyl-3,5-dimethylcyclohexan-1-ol (CAS 1339738-10-1) Chemical Information - Chem960. 1

• AN APPROACH TO THE METROLOGICALLY SOUND TRACEABLE ASSESSMENT OF THE CHEMICAL PURITY OF ORGANIC REFERENCE MATERIALS - NIST. 2

Sources

• 1. 1339738-10-1化工百科 – 960化工网 [m.chem960.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]